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Compound of Interest

Compound Name: Tetrabutylammonium bibenzoate

Cat. No.: B125383

Tetrabutylammonium Bibenzoate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetrabutylammonium bibenzoate
(CAS Number: 116263-39-9), a quaternary ammonium salt with applications in specialized
chemical synthesis. This document collates available data on its chemical and physical
properties, safety information, and its role as a nucleophilic catalyst.

Chemical and Physical Properties

Tetrabutylammonium bibenzoate, also known as N,N,N-Tributyl-1-butanaminium Bibenzoate
or Bioxyanion, is an organic salt.[1][2][3] Quantitative data for this compound is limited in
publicly available literature. The key identifiers and properties are summarized in Table 1. For
comparative reference, the properties of the closely related compound, tetrabutylammonium
benzoate, are provided in Table 2.

Table 1: Physicochemical Properties of Tetrabutylammonium Bibenzoate
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Property Value Source
CAS Number 116263-39-9 [11[2][3][41[5]
Molecular Formula C30H47NO4 [21[3]1[41[5]
Molecular Weight 485.70 g/mol [21[31[5]

N,N,N-Tributyl-1-butanaminium
Synonyms : : . [1][21[3]
Bibenzoate; Bioxyanion

. Highly soluble in organic
Solubility vent [4]
solvents

Table 2: Reference Physicochemical Properties of Tetrabutylammonium Benzoate

Property Value Source
CAS Number 18819-89-1 [61[7]
Molecular Formula C23H41NO2 [6]
Molecular Weight 363.58 g/mol [6]
Appearance Crystals

Melting Point 64-67 °C [61[7]

N Acetonitrile: 0.1 g/mL, clear,
Solubility colorless

Safety Data Sheet Summary

Disclaimer: A specific Safety Data Sheet (SDS) for tetrabutylammonium bibenzoate (CAS
116263-39-9) was not identified in the available resources. The following information is
summarized from the SDS of a structurally related compound, tetrabutylammonium benzoate
(CAS 18819-89-1), and should be used for reference purposes only. A comprehensive risk
assessment should be conducted before handling.

Hazard Identification:
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o Considered a hazardous substance.[8]
o Harmful if swallowed.[8]

e Causes skin irritation.[8]

» Risk of serious eye damage.[3]

o May be toxic to aquatic organisms.[8]
First Aid Measures:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes and seek medical
attention.[8]

o Skin Contact: Remove contaminated clothing and flush skin with running water.[8]

 Ingestion: If swallowed, may cause corrosive damage to mucous membranes. Nausea and
vomiting may occur.[8] Seek immediate medical attention.

Handling and Storage:

e Avoid all personal contact, including inhalation.[8]

e Use in a well-ventilated area.[8]

 Store in original, tightly closed containers.

Fire and Explosion Hazards:

o Combustible solid.[8]

e Combustion may produce carbon monoxide, carbon dioxide, and nitrogen oxides.[8]

Experimental Protocols and Applications

Detailed, step-by-step experimental protocols for the use of tetrabutylammonium bibenzoate
are not readily available in the surveyed literature. However, its primary application has been
identified as a nucleophilic catalyst in specific polymerization and interchange reactions.
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Catalytic Role in Polymer Synthesis:

Tetrabutylammonium bibenzoate is a useful nucleophile, capable of catalyzing the silyl
ketene acetal-initiated Group Transfer Polymerization (GTP) of alkyl acrylate monomers.[3][9]
GTP is a form of living polymerization that allows for the synthesis of polymers with controlled
molecular weight and architecture.

The general workflow for its use in GTP can be described as follows:

e Initiation: The process is initiated by a silyl ketene acetal.

o Catalysis: Tetrabutylammonium bibenzoate facilitates the transfer of the silyl group.
o Propagation: Monomers are sequentially added to the growing polymer chain.

This compound has also been noted for its catalytic activity in carbonate interchange reactions
involving aromatic biphenols and diphenyl carbonate.

The catalytic function of tetrabutylammonium bibenzoate is depicted in the following logical
diagram:

Catalytic Role of Tetrabutylammonium Bibenzoate

Tetrabutylammonium Bibenzoate

Acts as Nucleophilic Catalyst

Group Transfer Polymerization
(Alkyl Acrylate Monomers)

Carbonate Interchange Reaction
(Aromatic Biphenols)
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Caption: Logical diagram of tetrabutylammonium bibenzoate's catalytic activity.

Signaling Pathways

There is no information available in the reviewed literature to suggest that
tetrabutylammonium bibenzoate is involved in any biological signaling pathways. Its use
appears to be confined to chemical synthesis applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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